Cas no 117923-34-9 (1-Ethyl-4-(4-N-hexylphenyl)ethynylbenzene)

• Product Name: 1-Ethyl-4-(4-N-hexylphenyl)ethynylbenzene
• CAS No: 117923-34-9
• MF: C₂₂H₂₆
• MW: 290.441846370697
• CID: 63318
• PubChem ID: 18952851
• Update Time: 2025-04-18

1-Ethyl-4-(4-N-hexylphenyl)ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-[2-(4-n-hexylphenyl)ethynyl]benzene
• 1-Ethyl-4-[2-(4-n-hexylphenyl)-1-ethynyl]benzene
• 1-Ethyl-4-2-4-N-Hexylphenyl-1-Ethynyl
• 4-Ethyl-4'-n-hexyltolane
• 1-Ethyl-4-[(4-n-hexylphenyl)ethynyl]benzene
• 1-ethyl-4-[2-(4-hexylphenyl)ethynyl]benzene
• 4-Ethyl-4'-hexyldiphenyl acetylene
• 1-Ethyl-4-[(4-n-hexylphenyl)ethynyl]benzene, 99+%
• 1-[2-(4-ETHYLPHENYL)ETHYNYL]-4-HEXYLBENZENE
• A803848
• 1-Ethyl-4-[(4-N-hexylphenyl)ethynyl]benzene,99+%
• 117923-34-9
• 1-ethyl-4-(2-(4-n-hexylphenyl)ethynyl)benzene
• 1-Ethyl-4-[(4-hexylphenyl)ethynyl]benzene
• FT-0759530
• AKOS015914598
• DTXSID10596803
• DB-061068
• ZCEJWGXSGOFJTA-UHFFFAOYSA-N
• 1-Ethyl-4-(4-N-hexylphenyl)ethynylbenzene

• MDL： MFCD09909569
• Inchi： 1S/C22H26/c1-3-5-6-7-8-20-13-15-22(16-14-20)18-17-21-11-9-19(4-2)10-12-21/h9-16H,3-8H2,1-2H3
• InChI Key： ZCEJWGXSGOFJTA-UHFFFAOYSA-N
• SMILES： C(CCC)CCC1C=CC(C#CC2C=CC(=CC=2)CC)=CC=1

Computed Properties

• Exact Mass: 290.20300
• Monoisotopic Mass: 290.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.98
• Melting Point: 11 ºC
• Boiling Point: 172-174 ºC (0.5 mmHg)
• Flash Point: 172-174°C/0.5mm
• Refractive Index: 1.5900
• PSA: 0.00000
• LogP: 5.77160
• Solubility: Not determined